Cas no 1806261-59-5 (4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806261-59-5
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4812959
• Update Time: 2025-05-23

4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3N2O4/c1-4-5(3-14)7(17-8(9,10)11)12-2-6(4)13(15)16/h2,14H,3H2,1H3
• InChI Key： BXJVHRXCWVSTBJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=C(C)C(=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2

Additional information on 4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol

4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

The compound 4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol, with the CAS number 1806261-59-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are well-known for their versatile applications in drug discovery and development. The structure of this molecule is characterized by a pyridine ring substituted with a methyl group at position 4, a nitro group at position 5, a trifluoromethoxy group at position 2, and a hydroxymethyl group at position 3. These substituents collectively influence the compound's physicochemical properties, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of pyridine derivatives in the development of kinase inhibitors, which are crucial for targeting various diseases such as cancer. The presence of the nitro group at position 5 imparts strong electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets. Similarly, the trifluoromethoxy group at position 2 contributes to increased lipophilicity and metabolic stability, making it an attractive feature for drug candidates. The hydroxymethyl group at position 3 adds hydrophilic character to the molecule, potentially improving its solubility and bioavailability.

One of the most promising applications of 4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol lies in its potential as an anti-inflammatory agent. Researchers have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. This suggests that it could serve as a lead compound for developing novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to existing therapies.

In addition to its anti-inflammatory properties, this compound has also shown potential in combating bacterial infections. Studies have indicated that it possesses moderate antibacterial activity against gram-positive and gram-negative bacteria. The trifluoromethoxy group is believed to play a critical role in enhancing the compound's ability to penetrate bacterial cell membranes, thereby increasing its effectiveness as an antimicrobial agent.

The synthesis of 4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by successive substitutions and functionalization steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules. These methods not only reduce production costs but also minimize the environmental footprint associated with chemical manufacturing.

From an analytical standpoint, this compound has been extensively characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses have provided valuable insights into its molecular structure, purity, and stability under different conditions. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for determining its suitability as a drug candidate.

In conclusion, 4-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-3-methanol represents a fascinating example of how structural modifications can be leveraged to design molecules with diverse biological activities. Its unique combination of substituents makes it a valuable tool in drug discovery research. As ongoing studies continue to uncover new applications and optimize its properties, this compound holds great promise for advancing therapeutic interventions in various disease areas.